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Compound of Interest

Compound Name: Disperse Blue 106

Cat. No.: B080608 Get Quote

An In-depth Technical Guide to Disperse Blue
106
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the disperse dye, Disperse Blue
106, including its chemical identity, physicochemical properties, synthesis, applications, and

relevant experimental protocols.

Chemical Identity and Properties
Disperse Blue 106 is a monoazo dye characterized by its low water solubility and its

application in dyeing hydrophobic fibers. It is recognized as a significant allergen in textiles.

Chemical Identifiers:

There is some discrepancy in the literature regarding the CAS number for Disperse Blue 106.

Both 12223-01-7 and 68516-81-4 are frequently used to refer to this compound. Some sources

indicate that 68516-81-4 is a related or alternative CAS number for the same chemical entity.

For the purpose of this guide, both numbers are provided.

Chemical Name: 2-[ethyl[3-methyl-4-[(5-nitro-2-thiazolyl)azo]phenyl]amino]ethanol[1]

C.I. Name: Disperse Blue 106, C.I. 111935[2]
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Molecular Formula: C₁₄H₁₇N₅O₃S[1][2]

Molecular Weight: 335.38 g/mol [1]

CAS Numbers: 12223-01-7, 68516-81-4[1]

Physicochemical Properties:

A summary of the key physicochemical properties of Disperse Blue 106 is presented in the

table below.

Property Value

Density 1.4 ± 0.1 g/cm³

Boiling Point 550.8 ± 60.0 °C at 760 mmHg

Flash Point 286.9 ± 32.9 °C

Vapour Pressure 0.0 ± 1.6 mmHg at 25°C

Index of Refraction 1.660

Synthesis and Mechanism of Action
Synthesis Workflow:

The synthesis of Disperse Blue 106 is typically achieved through a two-step process common

for azo dyes: diazotization followed by a coupling reaction. The manufacturing process involves

the diazotization of 5-Nitrothiazol-2-amine, which is then coupled with 3-(Ethyl(m-

tolyl)amino)propanenitrile.[2]
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General Synthesis of Disperse Blue 106

Step 1: Diazotization

Step 2: Azo Coupling

5-Nitrothiazol-2-amine

Diazonium Salt

NaNO2, HCl

Disperse Blue 106

3-(Ethyl(m-tolyl)amino)propanenitrile

Click to download full resolution via product page

Caption: General synthesis pathway for Disperse Blue 106.

Mechanism of Action in Polyester Dyeing:

Disperse dyes, including Disperse Blue 106, are non-ionic and have low water solubility,

making them suitable for dyeing hydrophobic synthetic fibers like polyester. The dyeing

mechanism is a process of transferring the dye from an aqueous dispersion into the solid fiber.

[3][4]

The process generally involves the following stages:

Dispersion: The dye is finely dispersed in the aqueous dye bath with the aid of dispersing

agents.
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Adsorption: Individual dye molecules adsorb onto the surface of the polyester fiber.

Diffusion: At high temperatures (typically 120-130°C), the amorphous regions of the polyester

fiber swell, allowing the small dye molecules to diffuse into the fiber matrix.[4][5] The dye

molecules are then held within the fiber by van der Waals forces and hydrogen bonds.[4]

Mechanism of Disperse Dyeing on Polyester Fiber

Dye Molecules in
Aqueous Dispersion

Adsorption onto
Fiber Surface

Migration

Diffusion into
Fiber Matrix

High Temperature
(120-130°C)

Dyed Polyester Fiber

Entrapment
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Caption: Polyester dyeing mechanism with disperse dyes.

Applications and Significance
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The primary application of Disperse Blue 106 is in the dyeing of synthetic textiles, particularly

polyester and acetate fibers.[6] It is used to produce dark shades such as blue, black, brown,

and purple.[6] Due to its effectiveness and versatility, it has been widely used in the textile

industry for items like clothing linings, sportswear, and hosiery.[7]

However, Disperse Blue 106 is also a well-documented contact allergen, frequently causing

textile dermatitis.[7][8][9] This has led to increased scrutiny and, in some cases,

recommendations to avoid its use in textiles that come into direct contact with the skin.

Experimental Protocols
The following is a detailed protocol for a reaction utilizing Disperse Blue 106 in the synthesis

of a novel aminoformate ester azo disperse dye, as reported in patent CN201811153916.5.[10]

Objective: To synthesize a novel aminoformate ester azo disperse dye using Disperse Blue
106 as a starting material to improve dye uptake and fastness properties on nylon and spandex

fabrics.[10]

Materials:

Disperse Blue 106 (purified and vacuum-dried): 4.00 g

Dehydrated Dichloromethane: 300 ml

Isocyanate Compound: 1.66 ml

Dehydrated Triethylamine: 6 ml

Dilute Acid Solution: 100 ml

10% Sodium Carbonate Solution

Acetone (for recrystallization)

Apparatus:

500 ml three-necked flask
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Stirrer

Rotary evaporator

Thin-layer chromatography (TLC) equipment

Procedure:

Add 4.00 g of purified and vacuum-dried Disperse Blue 106 to a 500 ml three-necked flask.

Add 300 ml of dehydrated dichloromethane as a solvent and stir until the dye is completely

dissolved.

Accurately measure and rapidly add 1.66 ml of the isocyanate compound to the solution,

followed by thorough stirring.

Slowly add 6 ml of dehydrated triethylamine to the reactor.

Allow the reaction to proceed at room temperature for 3-6 hours.

Monitor the progress of the reaction using thin-layer chromatography.

Upon completion, mix the reaction mixture with 100 ml of a dilute acid solution and extract

the dye liquor.

Remove the dichloromethane solvent from the dye liquor using a rotary evaporator.

Wash the resulting product with an appropriate amount of 10% sodium carbonate solution

and filter.

The crude product is then obtained and can be further purified by recrystallization with

acetone.
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Experimental Workflow for Synthesis of a Novel Azo Disperse Dye

Dissolve Disperse Blue 106
in Dichloromethane

Add Isocyanate and
Triethylamine

React at Room Temperature
(3-6 hours)

Monitor with TLC

Extract with Dilute Acid

Reaction Complete

Rotary Evaporation

Wash with Na2CO3 Solution
and Filter

Recrystallize with Acetone

Pure Novel Disperse Dye

Click to download full resolution via product page

Caption: Workflow for the synthesis of an aminoformate ester azo disperse dye.
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Safety Information
Disperse Blue 106 is classified as a hazardous substance. It may cause an allergic skin

reaction and is a known cause of textile dermatitis. Appropriate personal protective equipment,

including gloves and safety glasses, should be worn when handling this chemical. Work should

be conducted in a well-ventilated area to avoid inhalation of dust.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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